Cas no 2694726-20-8 (benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate)

• Product Name: benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate
• CAS No: 2694726-20-8
• MF: C₁₅H₁₃BrN₂O₅
• MW: 381.178123235703
• CID: 5613081
• PubChem ID: 165947713
• Update Time: 2025-07-27

benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-33050567
• benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate
• 2694726-20-8

• Inchi： 1S/C15H13BrN2O5/c1-22-11-7-12(16)14(13(8-11)18(20)21)17-15(19)23-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,17,19)
• InChI Key： XAKHVQNKCQFUBW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1NC(=O)OCC1C=CC=CC=1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 380.00078g/mol
• Monoisotopic Mass: 380.00078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 93.4Ų

Additional information on benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate

Introduction to benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate (CAS No. 2694726-20-8)

Benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate (CAS No. 2694726-20-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a substituted phenyl ring with bromo, methoxy, and nitro functional groups. These characteristics make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate is represented by the formula C₁₅H₁₃BrN₂O₅. The presence of the bromo group (Br) and the nitro group (NO₂) imparts significant reactivity and functional versatility to the molecule, making it an attractive candidate for a wide range of chemical transformations. The methoxy group (OCH₃) further enhances its solubility and stability, which are crucial factors in both synthetic and biological applications.

In recent years, the study of benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate has been enriched by advancements in computational chemistry and molecular modeling. These tools have provided deeper insights into the electronic properties and conformational behavior of the compound, facilitating its use in drug design and development. For instance, density functional theory (DFT) calculations have revealed that the nitro group significantly influences the electronic distribution around the phenyl ring, enhancing its electrophilic character and reactivity towards nucleophiles.

The potential applications of benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate in medicinal chemistry are diverse. One notable area is its use as a precursor in the synthesis of anti-cancer agents. The bromo and nitro groups can be selectively modified to introduce bioactive functionalities, such as alkylating agents or metal complexes, which can target specific cellular pathways involved in cancer progression. Additionally, the compound's ability to form stable complexes with metal ions has been explored for developing novel metal-based therapeutic agents.

Beyond cancer research, benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate has shown promise in the development of anti-inflammatory drugs. The nitro group can be reduced to an amino group under appropriate conditions, leading to the formation of compounds with potent anti-inflammatory properties. This transformation is particularly relevant in the context of chronic inflammatory diseases, where traditional treatments often have limited efficacy or significant side effects.

The synthesis of benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall sustainability.

In terms of safety and handling, it is important to note that while benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for forming reactive intermediates during chemical transformations. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The future prospects for benzyl N-(2-bromo-4-methoxy-6-nitrophenyl)carbamate are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity, as well as exploring new applications in drug discovery and materials science. Collaborative efforts between chemists, biologists, and engineers are essential for translating these fundamental studies into practical solutions that can benefit human health and well-being.